nikkomycin S(X)
nikkomycin S(X)
Brand Name:
Vulcanchem
CAS No.:
140447-97-8
VCID:
VC0130009
InChI:
InChI=1S/C12H14N2O8/c15-3-4-2-14(12(20)13-4)10-7(17)9-8(22-10)5(16)1-6(21-9)11(18)19/h2-3,5-10,16-17H,1H2,(H,13,20)(H,18,19)/t5-,6+,7-,8-,9+,10-/m1/s1
SMILES:
C1C(C2C(C(C(O2)N3C=C(NC3=O)C=O)O)OC1C(=O)O)O
Molecular Formula:
C12H14N2O8
Molecular Weight:
314.25 g/mol
nikkomycin S(X)
CAS No.: 140447-97-8
Main Products
VCID: VC0130009
Molecular Formula: C12H14N2O8
Molecular Weight: 314.25 g/mol
| CAS No. | 140447-97-8 |
|---|---|
| Product Name | nikkomycin S(X) |
| Molecular Formula | C12H14N2O8 |
| Molecular Weight | 314.25 g/mol |
| IUPAC Name | (2R,3R,3aS,5S,7R,7aR)-2-(5-formyl-2-oxo-1H-imidazol-3-yl)-3,7-dihydroxy-3,3a,5,6,7,7a-hexahydro-2H-furo[3,2-b]pyran-5-carboxylic acid |
| Standard InChI | InChI=1S/C12H14N2O8/c15-3-4-2-14(12(20)13-4)10-7(17)9-8(22-10)5(16)1-6(21-9)11(18)19/h2-3,5-10,16-17H,1H2,(H,13,20)(H,18,19)/t5-,6+,7-,8-,9+,10-/m1/s1 |
| Standard InChIKey | UUPCVEZRKOQLAH-PIAOCPBHSA-N |
| Isomeric SMILES | C1[C@H]([C@@H]2[C@H]([C@H]([C@@H](O2)N3C=C(NC3=O)C=O)O)O[C@@H]1C(=O)O)O |
| SMILES | C1C(C2C(C(C(O2)N3C=C(NC3=O)C=O)O)OC1C(=O)O)O |
| Canonical SMILES | C1C(C2C(C(C(O2)N3C=C(NC3=O)C=O)O)OC1C(=O)O)O |
| Synonyms | nikkomycin S(X) nikkomycin S-X nikkomycin SX |
| PubChem Compound | 3035708 |
| Last Modified | Nov 11 2021 |
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